Cas no 2416230-54-9 (Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate)

• Product Name: Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate
• CAS No: 2416230-54-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5356953
• Update Time: 2025-10-31

Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate
• methyl 1-hydroxy-2,7-naphthyridine-4-carboxylate
• Z4437710550

• Inchi： 1S/C10H8N2O3/c1-15-10(14)8-5-12-9(13)7-4-11-3-2-6(7)8/h2-5H,1H3,(H,12,13)
• InChI Key： PEEVSZBZLCSLIB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C2C=NC=CC=21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: -0.2
• Topological Polar Surface Area: 68.3

Additional information on Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate

Comprehensive Analysis of Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate (CAS No. 2416230-54-9)

The compound Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate (CAS No. 2416230-54-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique naphthyridine core structure, combined with a carboxylate ester functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and coordination chemistry due to its electron-rich aromatic system.

In recent years, the demand for heterocyclic compounds like Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate has surged, driven by advancements in medicinal chemistry and catalysis. A common query among scientists is how this compound compares to other naphthyridine derivatives in terms of reactivity and stability. Studies suggest that its methyl ester moiety enhances solubility in organic solvents, facilitating its use in cross-coupling reactions—a hot topic in synthetic chemistry forums.

Another trending discussion revolves around the compound's role in developing small-molecule inhibitors for enzymatic targets. Its 2,7-naphthyridine scaffold is structurally similar to purine bases, making it a candidate for kinase inhibition studies. This aligns with the growing interest in precision medicine, where researchers seek tailored solutions for complex diseases. Notably, the compound's CAS No. 2416230-54-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a technical perspective, Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate exhibits notable photophysical properties, which are explored in optoelectronic materials. Its ability to absorb and emit light at specific wavelengths has sparked investigations into its use in OLEDs and sensors—a niche yet rapidly expanding field. Users often inquire about its synthetic protocols, with optimized routes involving Pd-catalyzed cyclizations or microwave-assisted synthesis gaining traction.

Environmental and green chemistry considerations are also pivotal. Researchers are evaluating solvent-free methods to produce this compound, addressing concerns about sustainable synthesis. This resonates with the broader push for eco-friendly chemical processes, a frequent search term in academic literature. Additionally, its low toxicity profile (as per preliminary assays) positions it favorably for bioconjugation applications.

In summary, Methyl 1-oxo-2H-2,7-naphthyridine-4-carboxylate (CAS No. 2416230-54-9) stands at the intersection of multiple cutting-edge disciplines. Whether as a pharmacophore or a material precursor, its utility continues to expand, fueled by interdisciplinary collaborations and technological innovations. For those exploring high-value chemical intermediates, this compound offers a compelling case study in molecular design and application.